Cas no 60155-08-0 (Sodium 2-amino-2-methylpropane-1-sulfonate)

Sodium 2-amino-2-methylpropane-1-sulfonate Chemical and Physical Properties
Names and Identifiers
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- 1-Propanesulfonic acid, 2-amino-2-methyl-, monosodium salt
- sodium 2-amino-2-methylpropane-1-sulfonate
- NE52244
- Sodium 2-amino-2-methylpropane-1-sulfonate
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- Inchi: 1S/C4H11NO3S.Na/c1-4(2,5)3-9(6,7)8;/h3,5H2,1-2H3,(H,6,7,8);/q;+1/p-1
- InChI Key: MJZOQHGMKJWNGL-UHFFFAOYSA-M
- SMILES: S(CC(C)(C)N)(=O)(=O)[O-].[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 181
- Topological Polar Surface Area: 91.6
Sodium 2-amino-2-methylpropane-1-sulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-139316-10.0g |
sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95% | 10g |
$5037.0 | 2023-06-08 | |
Enamine | EN300-139316-100mg |
sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95.0% | 100mg |
$407.0 | 2023-09-30 | |
1PlusChem | 1P01ACYP-100mg |
Sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95% | 100mg |
$488.00 | 2025-03-19 | |
1PlusChem | 1P01ACYP-5g |
sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95% | 5g |
$4260.00 | 2023-12-16 | |
Enamine | EN300-139316-500mg |
sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95.0% | 500mg |
$914.0 | 2023-09-30 | |
Enamine | EN300-139316-5000mg |
sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95.0% | 5000mg |
$3396.0 | 2023-09-30 | |
A2B Chem LLC | AV62177-2.5g |
sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95% | 2.5g |
$2451.00 | 2024-04-19 | |
A2B Chem LLC | AV62177-100mg |
sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95% | 100mg |
$464.00 | 2024-04-19 | |
Enamine | EN300-139316-0.1g |
sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95% | 0.1g |
$407.0 | 2023-06-08 | |
Enamine | EN300-139316-0.25g |
sodium 2-amino-2-methylpropane-1-sulfonate |
60155-08-0 | 95% | 0.25g |
$579.0 | 2023-06-08 |
Sodium 2-amino-2-methylpropane-1-sulfonate Related Literature
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2. Book reviews
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
Additional information on Sodium 2-amino-2-methylpropane-1-sulfonate
Recent Advances in the Application of Sodium 2-amino-2-methylpropane-1-sulfonate (CAS: 60155-08-0) in Chemical Biology and Pharmaceutical Research
Sodium 2-amino-2-methylpropane-1-sulfonate (CAS: 60155-08-0), also known as AMPS-Na, is a zwitterionic sulfonic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties. This compound serves as a versatile buffer and stabilizing agent in biochemical assays, protein crystallization, and drug formulation. Recent studies have explored its applications in enhancing the solubility and stability of therapeutic proteins, as well as its role in modulating enzyme activity under extreme pH conditions. The compound's ability to maintain structural integrity of biomolecules makes it particularly valuable in biopharmaceutical development.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of AMPS-Na in improving the thermal stability of monoclonal antibodies during lyophilization processes. The research team utilized differential scanning calorimetry (DSC) and dynamic light scattering (DLS) to show that formulations containing 50 mM AMPS-Na exhibited significantly reduced aggregation compared to conventional buffers. This finding has important implications for the development of stable biotherapeutic formulations, particularly for subcutaneous delivery systems where high protein concentrations are required.
In the field of enzyme engineering, AMPS-Na has shown promise as a novel excipient for extremophilic enzyme stabilization. A recent Nature Biotechnology publication (2024) reported that AMPS-Na could enhance the activity retention of industrial enzymes at temperatures up to 80°C by approximately 40% compared to traditional sulfobetaine-based stabilizers. The study employed molecular dynamics simulations to reveal that the sulfonate group of AMPS-Na forms preferential interactions with surface-exposed lysine residues, thereby preventing thermal denaturation. These findings open new possibilities for biocatalytic processes in harsh industrial environments.
Emerging research has also investigated the potential pharmaceutical applications of AMPS-Na beyond its role as an excipient. A 2024 Cell Chemical Biology study identified AMPS-Na derivatives as novel inhibitors of the NLRP3 inflammasome, showing IC50 values in the low micromolar range. The researchers synthesized a series of AMPS-Na analogs and demonstrated their efficacy in reducing interleukin-1β secretion in macrophage cell lines, suggesting potential applications in inflammatory disease therapy. This represents a significant expansion of the compound's utility from a formulation aid to a potential therapeutic scaffold.
From a chemical biology perspective, AMPS-Na has proven valuable in NMR spectroscopy applications. Recent work published in Analytical Chemistry (2023) highlighted its use as a chemical shift reference compound for 1H and 13C NMR in aqueous solutions, offering advantages over traditional references like DSS in certain pH ranges. The compound's chemical stability and well-resolved peaks make it particularly suitable for metabolomics studies where precise chemical shift referencing is critical for compound identification.
Looking forward, the unique properties of AMPS-Na continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical science. Ongoing clinical trials are evaluating AMPS-Na-containing formulations for improved stability of biologic drugs, while computational studies are exploring its potential as a molecular glue for protein-protein interactions. The compound's versatility, combined with its favorable safety profile, positions it as an increasingly important tool in both basic research and industrial applications within the life sciences sector.
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